N-(2-hydroxy-1-phenylethyl)-4-(1-methyl-1,2,4-triazol-3-yl)benzamide

• IUPAC Name: N-(2-hydroxy-1-phenylethyl)-4-(1-methyl-1,2,4-triazol-3-yl)benzamide
• InChI: InChI=1S/C18H18N4O2/c1-22-12-19-17(21-22)14-7-9-15(10-8-14)18(24)20-16(11-23)13-5-3-2-4-6-13/h2-10,12,16,23H,11H2,1H3,(H,20,24)
• InChI Key: AEDNBISABDKPCN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=N1)C2=CC=C(C=C2)C(=O)NC(CO)C3=CC=CC=C3
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

N-(2-hydroxy-1-phenylethyl)-4-(1-methyl-1,2,4-triazol-3-yl)benzamide, also known as HPTB, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. HPTB is a triazole-based compound that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research studies.

Mechanism of Action

The mechanism of action of N-(2-hydroxy-1-phenylethyl)-4-(1-methyl-1,2,4-triazol-3-yl)benzamide is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including cytotoxicity, anti-inflammatory activity, and antioxidant activity. Studies have also suggested that this compound may have neuroprotective effects, making it a potential candidate for use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-hydroxy-1-phenylethyl)-4-(1-methyl-1,2,4-triazol-3-yl)benzamide in lab experiments is its ability to exhibit cytotoxic effects against various cancer cell lines. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving N-(2-hydroxy-1-phenylethyl)-4-(1-methyl-1,2,4-triazol-3-yl)benzamide. One area of research that has been suggested is the development of this compound-based drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.

Synthesis Methods

The synthesis of N-(2-hydroxy-1-phenylethyl)-4-(1-methyl-1,2,4-triazol-3-yl)benzamide involves the reaction of 4-aminobenzamide with 2-bromo-1-phenylethanol and 1-methyl-1,2,4-triazole in the presence of a base. The resulting product is then purified through recrystallization to obtain this compound in its pure form.

Scientific Research Applications

N-(2-hydroxy-1-phenylethyl)-4-(1-methyl-1,2,4-triazol-3-yl)benzamide has been widely used in scientific research due to its potential applications in various fields. One of the main areas of research where this compound has been studied is in the field of cancer research. Studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, making it a potential candidate for use in cancer treatment.